Cas no 941979-58-4 (N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-3-(4-methoxyphenyl)propanamide)

• Product Name: N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-3-(4-methoxyphenyl)propanamide
• CAS No: 941979-58-4
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 5502885
• PubChem ID: 7687839
• Update Time: 2025-07-15

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• VU0498946-1
• F2784-0601
• 941979-58-4
• N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-3-(4-methoxyphenyl)propanamide
• N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-3-(4-methoxyphenyl)propanamide
• AKOS006995217
• N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-3-(4-methoxyphenyl)propanamide

• Inchi： 1S/C22H26N2O4/c1-27-18-10-6-16(7-11-18)8-13-21(25)23-17-9-12-20(28-2)19(15-17)24-14-4-3-5-22(24)26/h6-7,9-12,15H,3-5,8,13-14H2,1-2H3,(H,23,25)
• InChI Key： YTWCPWTVRHLITE-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C(=CC=C(C=1)NC(CCC1C=CC(=CC=1)OC)=O)OC

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9Ų

Additional information on N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-3-(4-methoxyphenyl)propanamide

Introduction to N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-3-(4-methoxyphenyl)propanamide and Its Significance in Modern Chemical Biology

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-3-(4-methoxyphenyl)propanamide, with the CAS number 941979-58-4, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This molecule, characterized by its intricate aromatic and heterocyclic framework, represents a fascinating subject of study for researchers exploring novel pharmacophores and drug candidates.

TheN-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl moiety is particularly noteworthy, as it combines the stability of a phenyl ring with the functional versatility of a piperidine derivative. The presence of twomethoxy groups further enhances its chemical reactivity and biological interactions, making it a promising scaffold for medicinal chemistry investigations. This compound's3-(4-methoxyphenyl)propanamide backbone adds another layer of complexity, contributing to its potential as a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. TheN-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-3-(4-methoxyphenyl)propanamide structure has emerged as a key player in this landscape, particularly in the context of neurodegenerative disorders. Studies have suggested that compounds with similar scaffolds may interact with specific targets involved in conditions such as Alzheimer's disease and Parkinson's disease. The2-oxopiperidin-1-yl moiety, in particular, has been identified as a region that can engage with enzymes and receptors critical to these pathologies.

The4-methoxyphenyl group within the molecule contributes to its binding affinity and selectivity, which are crucial factors in drug design. By incorporating these functional groups, researchers aim to develop molecules that can precisely target pathological processes without eliciting off-target effects. The methoxy substituents not only enhance solubility but also influence electronic properties, allowing for fine-tuning of interactions with biological targets.

The synthesis ofN-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-3-(4-methoxyphenyl)propanamide presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yields and purity, which are essential for subsequent biological evaluation. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, facilitating rapid discovery and development pipelines.

The biological activity of this compound has been explored through various preclinical studies. Initial findings indicate that it may exhibit inhibitory effects on key enzymes implicated in neurodegenerative diseases. The ability ofN-4-methoxy-3-(2-oxopiperidin-1-yll)phenyl-based compounds to modulate enzyme activity has opened new avenues for therapeutic intervention. Additionally, the3-(4-methoxyphenyl)propanamide moiety has shown promise in interactions with membrane-bound receptors, suggesting potential applications beyond enzymatic targets.

The pharmacokinetic properties ofN-4-methoxy--(2--oxopiperidin--1--yI)-yI phenyI--(4--methoxy phenyI)-propaIIamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its translation from bench to bedside. Preliminary data suggest favorable pharmacokinetic profiles, which would be advantageous for clinical development. However, further studies are needed to fully characterize these parameters and ensure safety and efficacy.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and interactions with biological targets. These simulations provide valuable insights into how the molecule might function at the molecular level, guiding experimental design and optimization efforts. By leveraging computational tools alongside traditional wet chemistry approaches, researchers can accelerate the discovery process significantly.

The potential therapeutic applications ofN--(4--methoxy--3--(2--oxopi peridin--1--yI)-yI phenyI)-3--(4--meth oxy phen yI)-propaIIamide are broadening as more research emerges. Beyond neurodegenerative diseases, this class of compounds may have implications in areas such as cancer therapy and inflammation modulation. The structural features that make it attractive for neurological applications could be repurposed or modified to address other unmet medical needs.

In conclusion,N--(4--meth oxy)--(3--)((2 oxopi peridin --1--)yII)-- phen yI)--(4 meth oxy phen yI)-- propa II amide (CAS no941979--58-- 44)) represents a significant advancement in chemical biology research. Its unique structural composition offers multiple points of interaction with biological systems, making it a versatile tool for drug discovery. As research continues to uncover new therapeutic potentials and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.